2,2'-(Cyclohexane-1,3-diylbis(azanediyl))bis(propan-1-ol)

• Molecular Formula: C12H26N2O2
• Molecular Weight: 230.35 g/mol
• IUPAC Name: 2-[[3-(1-hydroxypropan-2-ylamino)cyclohexyl]amino]propan-1-ol
• InChI: InChI=1S/C12H26N2O2/c1-9(7-15)13-11-4-3-5-12(6-11)14-10(2)8-16/h9-16H,3-8H2,1-2H3
• InChI Key: LJVINKZUWCGAOB-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)NC1CCCC(C1)NC(C)CO

Description

2,2’-(Cyclohexane-1,3-diylbis(azanediyl))bis(propan-1-ol) is a chemical compound with the molecular formula C12H26N2O2 and a molecular weight of 230.4 g/mol . This compound is characterized by the presence of a cyclohexane ring substituted with two azanediyl groups, each linked to a propan-1-ol moiety . It is used primarily for analytical purposes and is not intended for human use .

Preparation Methods

The synthesis of 2,2’-(Cyclohexane-1,3-diylbis(azanediyl))bis(propan-1-ol) involves the reaction of cyclohexane-1,3-diamine with propan-1-ol under controlled conditions . The reaction typically requires a catalyst and is conducted at elevated temperatures to ensure complete conversion . Industrial production methods may involve continuous flow reactors to optimize yield and purity .

Chemical Reactions Analysis

2,2’-(Cyclohexane-1,3-diylbis(azanediyl))bis(propan-1-ol) undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding ketones or aldehydes.

Reduction: Reduction reactions typically involve reagents like lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur, especially at the hydroxyl groups, using reagents like alkyl halides.

Scientific Research Applications

This compound has several applications in scientific research:

Chemistry: It is used as a reference standard for analytical method development and validation.

Biology: It can be employed in studies involving enzyme interactions and protein binding due to its unique structure.

Medicine: Although not for human use, it can be used in drug development research to study potential interactions and effects.

Industry: It is utilized in quality control processes for the production of various chemical products.

Mechanism of Action

The mechanism of action of 2,2’-(Cyclohexane-1,3-diylbis(azanediyl))bis(propan-1-ol) involves its interaction with molecular targets such as enzymes and proteins . The azanediyl groups can form hydrogen bonds with active sites, influencing the activity of the target molecules . This interaction can modulate biochemical pathways, making it a valuable tool in research .

Comparison with Similar Compounds

Similar compounds include:

2,2’-(Cyclohexane-1,4-diylbis(azanediyl))bis(propan-1-ol): Differing in the position of the azanediyl groups on the cyclohexane ring.

2,2’-(Cyclohexane-1,2-diylbis(azanediyl))bis(propan-1-ol): Another positional isomer with azanediyl groups at different positions.

The uniqueness of 2,2’-(Cyclohexane-1,3-diylbis(azanediyl))bis(propan-1-ol) lies in its specific structural configuration, which imparts distinct chemical and biological properties .